Cas no 90087-14-2 (3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester)

3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester structure
90087-14-2 structure
Product Name:3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester
CAS No:90087-14-2
MF:C8H11NO2
MW:153.178442239761
CID:797985
PubChem ID:45090135
Update Time:2025-04-19

3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

    • 3-Pyridinecarboxylicacid, 1,6-dihydro-1-methyl-, methyl ester
    • 3-Pyridinecarboxylicacid,1,6-dihydro-1-methyl-,methylester(9CI)
    • 1H-benzotriazole-1-carboxylic acid methyl ester 3-oxide
    • 1-methyl-1,6-dihydro-pyridine-3-carboxylic acid methyl ester
    • 3-methoxycarbonyl-1H-benzotriazol-3-ium-1-olate
    • 3-Methoxycarbonyl-1-methyl-1,6-dihydro-pyridin
    • Methyl 1H-benzotriazole-1-carboxylate,3-oxide
    • SCHEMBL23373239
    • 90087-14-2
    • Inchi: 1S/C8H11NO2/c1-9-5-3-4-7(6-9)8(10)11-2/h3-4,6H,5H2,1-2H3
    • InChI Key: DZSFYOFARANGKU-UHFFFAOYSA-N
    • SMILES: O(C)C(C1C=CCN(C)C=1)=O

Computed Properties

  • Exact Mass: 153.07900
  • Monoisotopic Mass: 153.078978594g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 218
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 29.5Ų

Experimental Properties

  • PSA: 29.54000
  • LogP: 0.48280
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